Cas no 1256794-37-2 (Methyl 6-methyl-5-(trifluoromethyl)picolinate)

Methyl 6-methyl-5-(trifluoromethyl)picolinate is a fluorinated picolinate ester with significant utility in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances its reactivity and metabolic stability, making it a valuable intermediate for constructing complex molecules. Its methyl ester functionality allows for further derivatization, including hydrolysis or transesterification, facilitating diverse downstream applications. The compound’s structural features, including the electron-withdrawing trifluoromethyl group and the picolinate core, contribute to its role in medicinal chemistry, particularly in the development of bioactive compounds. High purity and consistent quality ensure reliable performance in synthetic routes. Suitable for controlled environments, it requires standard handling precautions for fluorinated organics.

Methyl 6-methyl-5-(trifluoromethyl)picolinate structure

1256794-37-2 structure

Product Name:Methyl 6-methyl-5-(trifluoromethyl)picolinate

CAS No:1256794-37-2

MF:C₉H₈F₃NO₂

MW:219.160532951355

CID:4826852

Update Time:2025-10-29

Methyl 6-methyl-5-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-methyl-5-(trifluoromethyl)picolinate
- 6-Methyl-5-trifluoromethylpyridine-2-carboxylic acid methyl ester
- Inchi： 1S/C9H8F3NO2/c1-5-6(9(10,11)12)3-4-7(13-5)8(14)15-2/h3-4H,1-2H3
- InChI Key： VDUCJLBIJBSPTC-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C(=O)OC)N=C1C)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
XLogP3: 2.3
Topological Polar Surface Area: 39.2

Methyl 6-methyl-5-(trifluoromethyl)picolinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM490927-1g	Methyl 6-methyl-5-(trifluoromethyl)picolinate	1256794-37-2	97%	1g	$806	2022-06-13
Alichem	A029208416-1g	Methyl 6-methyl-5-(trifluoromethyl)picolinate	1256794-37-2	95%	1g	$787.64	2022-04-03

Methyl 6-methyl-5-(trifluoromethyl)picolinate Related Literature

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2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

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5. Alternative donor substrates for inverting and retaining glycosyltransferases†

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Additional information on Methyl 6-methyl-5-(trifluoromethyl)picolinate

Methyl 6-Methyl-5-(Trifluoromethyl)Picolinate: A Comprehensive Overview

Methyl 6-Methyl-5-(Trifluoromethyl)Picolinate, with the CAS number 1256794-37-2, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of picolinic acid derivatives, which are known for their diverse applications in drug discovery, agrochemicals, and materials science. The structure of Methyl 6-Methyl-5-(Trifluoromethyl)Picolinate is characterized by a picolinic acid backbone with specific substituents: a methyl group at the 6-position and a trifluoromethyl group at the 5-position. These substituents play a crucial role in determining the compound's physicochemical properties and biological activity.

The synthesis of Methyl 6-Methyl-5-(Trifluoromethyl)Picolinate involves a series of carefully designed organic reactions, including Friedel-Crafts alkylation and subsequent esterification processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. The introduction of the trifluoromethyl group significantly enhances the compound's stability and lipophilicity, making it an attractive candidate for various applications.

In terms of biological activity, Methyl 6-Methyl-5-(Trifluoromethyl)Picolinate has been extensively studied for its potential as a lead compound in drug development. Preclinical studies have demonstrated its ability to modulate key cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, research published in the Journal of Medicinal Chemistry highlights its anti-inflammatory properties, which could be harnessed for the treatment of chronic diseases such as arthritis and neurodegenerative disorders.

Beyond pharmacology, Methyl 6-Methyl-5-(Trifluoromethyl)Picolinate has shown promise in agrochemical applications. Its ability to inhibit specific enzymes involved in plant defense mechanisms makes it a potential candidate for developing eco-friendly pesticides. Recent field trials conducted by agricultural research institutions have indicated its efficacy in protecting crops against fungal infections without adverse environmental impacts.

The unique structure of Methyl 6-Methyl-5-(Trifluorom methyl)Picolinate also lends itself to applications in materials science. Its ability to coordinate with metal ions has been exploited in the synthesis of novel metal-organic frameworks (MOFs), which are being explored for gas storage and catalytic applications. Researchers at leading universities have reported significant progress in this area, emphasizing the compound's versatility across multiple disciplines.

In conclusion, Methyl 6-M ethyl-5-(Trifluorom ethyl)Picoli nate represents a multifaceted compound with immense potential across various scientific domains. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As ongoing research continues to uncover new insights into its biological and chemical behavior, this compound is poised to make significant contributions to both academic and industrial sectors.